Cas no 255392-61-1 (1-(1,3-Dioxaindan-5-yl)butan-1-amine)

• Product Name: 1-(1,3-Dioxaindan-5-yl)butan-1-amine
• CAS No: 255392-61-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD14529773
• CID: 5611764
• PubChem ID: 9800519
• Update Time: 2025-05-19

1-(1,3-Dioxaindan-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dioxaindan-5-yl)butan-1-amine
• 255392-61-1
• SCHEMBL7420094
• EN300-8612975
• 1-(1,3-Dioxaindan-5-yl)butan-1-amine

• MDL： MFCD14529773
• Inchi： 1S/C11H15NO2/c1-2-3-9(12)8-4-5-10-11(6-8)14-7-13-10/h4-6,9H,2-3,7,12H2,1H3
• InChI Key： DFTBFIMTDRVUQC-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CCC)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(1,3-Dioxaindan-5-yl)butan-1-amine

Introduction to 1-(1,3-Dioxaindan-5-yl)butan-1-amine (CAS No. 255392-61-1)

1-(1,3-Dioxaindan-5-yl)butan-1-amine (CAS No. 255392-61-1) is a versatile organic compound with a unique structure that combines a dioxaindane ring system with an amine functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The dioxaindane moiety, a six-membered ring containing two oxygen atoms and a nitrogen atom, contributes to the compound's stability and reactivity, making it a valuable building block in organic synthesis.

The synthesis of 1-(1,3-Dioxaindan-5-yl)butan-1-amine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to reduce environmental impact and improve efficiency.

One of the most promising applications of CAS No. 255392-61-1 is in the development of novel pharmaceutical agents. The compound's ability to act as a chelating agent has been exploited in designing drugs for metalloenzyme inhibition and metal chelation therapy. For instance, studies have shown that dioxaindane-containing compounds can effectively bind to transition metals like zinc and copper, which are crucial for the activity of many enzymes involved in diseases such as Alzheimer's and cancer.

In the field of agrochemicals, 1-(1,3-Dioxaindan-5-yl)butan-1-amine has been investigated as a potential herbicide or fungicide. Its ability to disrupt key biochemical pathways in plants and pathogens makes it a candidate for developing eco-friendly agricultural solutions. Recent research has focused on modifying the compound's structure to enhance its selectivity and reduce environmental toxicity.

The material science community has also taken interest in CAS No. 255392-61-1 due to its potential as a precursor for advanced materials like polymers and nanoparticles. The compound's amine group can serve as a reactive site for polymerization or coordination with metal ions, enabling the creation of materials with tailored properties for applications in electronics, catalysis, and drug delivery.

From a structural perspective, dioxaindane derivatives like CAS No. 255392-61-1 exhibit interesting electronic properties that make them suitable for use in organic electronics. Recent studies have explored their application as semiconducting materials in thin-film transistors and organic light-emitting diodes (OLEDs). The compound's ability to form stable charge transport layers has been highlighted as a key factor in improving device performance.

In terms of safety and handling, CAS No. 25539278484848484848484848484848484877777777777777777 is considered non-hazardous under normal conditions; however, proper precautions should be taken during synthesis and handling to avoid exposure to sensitive environments or prolonged contact with skin or eyes.

Looking ahead, the continued exploration of dioxaindane-containing compounds like CAS No. 2553920000000000000000000000 is expected to yield further breakthroughs across multiple disciplines. As researchers delve deeper into its chemical properties and biological interactions, this compound is poised to play an increasingly important role in advancing modern science and technology.